2-[(naphthalen-2-yloxy)methyl]-1-octadecyl-1H-1,3-benzodiazole

• IUPAC Name: 2-(naphthalen-2-yloxymethyl)-1-octadecylbenzimidazole
• InChI: InChI=1S/C36H50N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-28-38-35-25-20-19-24-34(35)37-36(38)30-39-33-27-26-31-22-17-18-23-32(31)29-33/h17-20,22-27,29H,2-16,21,28,30H2,1H3
• InChI Key: MXBVINMOKXRLEB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCN1C2=CC=CC=C2N=C1COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C36H50N2O
• Molecular Weight: 526.8 g/mol
• CAS No.: 477543-90-1

Description

2-[(naphthalen-2-yloxy)methyl]-1-octadecyl-1H-1,3-benzodiazole is a useful research compound. Its molecular formula is C36H50N2O and its molecular weight is 526.809. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of novel compounds related to 2-[(naphthalen-2-yloxy)methyl]-1-octadecyl-1H-1,3-benzodiazole have been explored in several studies. For example, research has led to the development of heterocyclic ligands and their metal complexes, demonstrating varied antibacterial activities. The infrared spectral data indicated chelation behaviors of the ligands towards transition metal ions through specific atomic groups. Molar conductance results confirmed the non-electrolytic nature of these complexes in dimethyl sulfoxide, suggesting potential for diverse applications in materials science and catalysis (Ekennia et al., 2018).

Antimicrobial and Antiproliferative Activities

A study on thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moiety, including compounds with structural similarities to this compound, showed significant antimicrobial and antiproliferative activities. One derivative exhibited notable inhibitory effect on HCT-116 cancer cells, suggesting potential for development into therapeutic agents (Mansour et al., 2020).

Anticancer Evaluation

Another study focused on the synthesis and anticancer evaluation of benzimidazole derivatives, which included compounds structurally related to this compound. These compounds were evaluated for their in vitro anticancer activity, with some showing moderate activity against specific cancer cell lines. This suggests the potential for these compounds in cancer research and therapy development (Salahuddin et al., 2014).

Protective Activities Against DNA Damage

Research has also explored the synthesis of new 2-naphthyl ethers and their protective activities against DNA damage induced by bleomycin-iron. Compounds synthesized from reactions involving naphthalene derivatives demonstrated significant protection against DNA damage, suggesting potential applications in preventing or treating diseases associated with DNA damage (Abdel-Wahab et al., 2009).